Cas no 1806843-98-0 (Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate is a versatile pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group, which enhances metabolic stability and bioavailability, making it valuable in drug discovery. The presence of both amino and hydroxyl groups offers multiple reactive sites for further functionalization, enabling the synthesis of diverse heterocyclic compounds. The ester moiety provides additional flexibility for derivatization or hydrolysis to the corresponding carboxylic acid. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and antimicrobial agents, due to its balanced reactivity and structural uniqueness. High purity and well-defined synthetic routes ensure reproducibility in research applications.

Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate structure

1806843-98-0 structure

Product Name:Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

CAS No:1806843-98-0

MF:C₈H₈F₂N₂O₃

MW:218.157528877258

CID:4916341

Update Time:2025-05-24

Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
- Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
- Inchi： 1S/C8H8F2N2O3/c1-15-8(14)3-2-4(11)12-7(13)5(3)6(9)10/h2,6H,1H3,(H3,11,12,13)
- InChI Key： BPEBXXDLJSAJJG-UHFFFAOYSA-N
- SMILES： FC(C1C(NC(=CC=1C(=O)OC)N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 374
XLogP3: -0.1
Topological Polar Surface Area: 81.4

Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006006-500mg	Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate	1806843-98-0	97%	500mg	931.00 USD	2021-06-09
Alichem	A024006006-1g	Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate	1806843-98-0	97%	1g	1,680.00 USD	2021-06-09

Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806843-98-0)

The compound Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806843-98-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The CAS number, 1806843-98-0, serves as a unique identifier for this compound, facilitating its identification and reference in scientific literature and regulatory documents.

The molecular structure of Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate is characterized by a pyridine ring with several substituents. The presence of an amino group (-NH₂) at the 6-position, a difluoromethyl group (-CHF₂) at the 3-position, a hydroxyl group (-OH) at the 2-position, and a methyl ester (-COOCH₃) at the 4-position makes this compound highly functionalized. These substituents contribute to its diverse chemical reactivity and biological interactions.

Recent studies have highlighted the potential of Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of new drug candidates. The amino and hydroxyl groups on the pyridine ring are known to participate in hydrogen bonding, which is crucial for molecular recognition and binding in biological systems.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form coordination complexes with metal ions has been exploited in the synthesis of novel materials with unique electronic and optical properties. The difluoromethyl group introduces additional electron-withdrawing effects, enhancing the compound's reactivity in such reactions.

The synthesis of Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate involves a multi-step process that typically includes nucleophilic substitution, oxidation, and esterification reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate is crucial for assessing its ecological impact. Studies have shown that this compound undergoes microbial degradation under aerobic conditions, with intermediates that are less toxic than the parent compound.

In conclusion, Methyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806843-98-0) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in fields such as pharmacology, materials science, and environmental chemistry.